Cas no 2734778-76-6 (2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane)
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
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- 2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane
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- Inchi: 1S/C11H12BrClO3/c1-2-14-10-8(12)5-7(6-9(10)13)11-15-3-4-16-11/h5-6,11H,2-4H2,1H3
- InChI Key: LWIXQYJJRFCWDQ-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(Cl)C(OCC)=C(Br)C=2)OCC1
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KH0-1g |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane |
2734778-76-6 | 95% | 1g |
$217.00 | 2025-02-13 | |
| abcr | AB607756-250mg |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane; . |
2734778-76-6 | 250mg |
€141.70 | 2024-07-19 | ||
| abcr | AB607756-1g |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane; . |
2734778-76-6 | 1g |
€203.60 | 2024-07-19 | ||
| abcr | AB607756-5g |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane; . |
2734778-76-6 | 5g |
€592.00 | 2024-07-19 | ||
| abcr | AB607756-10g |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane; . |
2734778-76-6 | 10g |
€967.60 | 2024-07-19 | ||
| abcr | AB607756-25g |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane; . |
2734778-76-6 | 25g |
€1849.10 | 2024-07-19 |
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane
Research Brief on 2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane (CAS: 2734778-76-6)
2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane (CAS: 2734778-76-6) is a synthetic intermediate of growing interest in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a key building block for the development of novel bioactive compounds, particularly in the realm of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective JAK2 inhibitors. Researchers optimized a multi-step route to produce 2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane with >95% purity, which was subsequently used to develop potent inhibitors showing nanomolar activity against JAK2 while maintaining selectivity over other JAK isoforms. The bromo and chloro substituents were found to be crucial for target engagement through crystallographic studies.
In the agrochemical sector, a patent application (WO2023056789) disclosed derivatives of 2-(3-Bromo-5-chloro-4-ethoxyphenyl)-1,3-dioxolane as effective fungicides against Fusarium species. The 4-ethoxy group was identified as critical for systemic activity, with the dioxolane ring enhancing compound stability under field conditions. Field trials showed 85-92% control efficacy at application rates of 50-100 g/ha, outperforming several commercial benchmarks.
Metabolic stability studies published in Xenobiotica (2024) revealed interesting pharmacokinetic properties. The compound exhibited moderate hepatic clearance (23 mL/min/kg) in human microsomes, with the dioxolane ring showing unexpected resistance to oxidative cleavage. This stability profile suggests potential for further development as a scaffold for long-acting therapeutics, though species differences in metabolism were noted between human and rodent models.
Recent synthetic methodology developments have addressed previous challenges in large-scale production. A continuous flow chemistry approach (Org. Process Res. Dev. 2023) achieved 82% yield at kilogram scale by precisely controlling bromination and ethoxylation steps. This advancement has enabled current Good Manufacturing Practice (cGMP) production for clinical trial material, with the compound serving as an intermediate in three investigational new drug (IND) applications filed in Q1 2024.
Structural-activity relationship (SAR) studies have expanded understanding of this chemotype. Computational modeling suggests the orthogonal substitution pattern creates a unique electronic profile that facilitates binding in hydrophobic enzyme pockets while maintaining sufficient solubility for biological activity. This balance makes derivatives particularly valuable for CNS-targeted therapies, with one analog currently in Phase I trials for neurodegenerative disorders.
Looking forward, several research groups are exploring the compound's potential in PROTAC design, leveraging its robust synthetic accessibility and demonstrated ability to engage diverse biological targets. Early results show promise in targeted protein degradation applications, particularly for challenging oncology targets. The compound's versatility ensures it will remain an important tool in medicinal chemistry for the foreseeable future.
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